2-(3,4-Dihydroisoquinolin-2(1H)-YL)nicotinonitrile

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C15H13N3/c16-10-13-6-3-8-17-15(13)18-9-7-12-4-1-2-5-14(12)11-18/h1-6,8H,7,9,11H2
• InChI Key: QTPARYQPKQDVAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=C(C=CC=N3)C#N
• Molecular Formula: C15H13N3
• Molecular Weight: 235.28 g/mol

Description

The compound is a derivative of 3,4-dihydroisoquinoline, which is a type of nitrogen-containing heterocyclic compound. These compounds are often used as a core structural component in various biologically active compounds.

Scientific Research Applications

Synthesis and Derivatives

The compound 2-(3,4-Dihydroisoquinolin-2(1H)-yl)nicotinonitrile and its derivatives are central to various synthetic pathways, offering a robust approach for the synthesis of 3,4-fused isoquinolin-1(2H)-one analogs. This method allows for the alkylation of benzonitrile or nicotinonitrile bearing an ortho-substituent to form corresponding O-, S-, or N-alkylation products. These products can then be treated to initiate a cascade process leading to the formation of 3,4-fused isoquinolin-1(2H)-one in a one-pot manner, highlighting a significant advancement in the synthesis of complex organic compounds (Li & Chua, 2011).

Catalytic Applications

Research into the catalytic applications of compounds related to this compound has demonstrated the efficacy of certain catalysts in the ammoxidation of 3-picoline to nicotinonitrile. Studies show V6O13 as a highly active and selective catalyst, with a maximum yield of 76% nicotinonitrile, offering insights into the optimization of catalysts for industrial chemical processes (Andersson & Lundin, 1979).

Chemical Reactivity and Mechanisms

Investigations into the chemical reactivity of isoquinoline derivatives have provided valuable information on the synthesis of anabaseine and anabasine derivatives. These studies elucidate the structural modifications possible through various chemical reactions, offering a pathway to potential nicotinic agonists and highlighting the diverse applications of these compounds in medicinal chemistry (Sobarzo-Sánchez, Castedo, & De la Fuente, 2007).

Novel Synthesis Approaches

Further research into novel synthesis approaches for isoquinoline derivatives showcases the diversity of methodologies available for the creation of complex organic molecules. One-pot non-cyanide synthesis methods have been developed, demonstrating an efficient and versatile approach to synthesizing 3-cyanoisoquinolines, which can be applied to a wide range of chemical synthesis and drug development processes (Kopchuk et al., 2017).